2,6-Dichloro-4-phenyl-quinoline-3-carbonitrile

• Molecular Formula: C16H8Cl2N2
• Molecular Weight: 299.2 g/mol
• IUPAC Name: 2,6-dichloro-4-phenylquinoline-3-carbonitrile
• InChI: InChI=1S/C16H8Cl2N2/c17-11-6-7-14-12(8-11)15(10-4-2-1-3-5-10)13(9-19)16(18)20-14/h1-8H
• InChI Key: YGJCSZSEECXEBO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=NC3=C2C=C(C=C3)Cl)Cl)C#N

Description

2,6-Dichloro-4-phenyl-quinoline-3-carbonitrile is a useful research compound. Its molecular formula is C16H8Cl2N2 and its molecular weight is 299.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

POCl3 (1.64 g, 1 ml, 10.7 mmol, Eq: 30.1) was added to 6-chloro-2-oxo-4-phenyl-1,2-dihydro-quinoline-3-carbonitrile (100 mg, 356 μmol, Eq: 1.00) and the mixture was refluxed for 1 h. The reaction mixture was then allowed to cool to RT, poured onto cold water and extracted with DCM (3×). The combined organic layers were washed with brine, dried with Na2SO4 and evaporated to dryness. The remaining residue was purified by column chromatography (silica gel, DCM/heptane 1:1) to afford the title compound as white solid (81 mg). MS (ESI): 299.0 (M+H)+.